Cas no 1292815-80-5 ((2RS,4R,8R)-δ-Tocopherol-d4(Mixture of Diastereomers))

• Product Name: (2RS,4R,8R)-δ-Tocopherol-d4(Mixture of Diastereomers)
• CAS No: 1292815-80-5
• MF: C₂₇H₄₆O₂
• MW: 406.677595615387
• CID: 4554937
• Update Time: 2025-10-28

(2RS,4R,8R)-δ-Tocopherol-d4(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (2RS,4R,8R)-δ-Tocopherol-d4 (Mixture of Diastereomers)
• 3,4,5,7-tetradeuterio-2,8-dimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• (2RS,4R,8R)-δ-Tocopherol-d4(Mixture of Diastereomers)

• Inchi： 1S/C27H46O2/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-16-27(6)17-15-24-19-25(28)18-23(5)26(24)29-27/h18-22,28H,7-17H2,1-6H3/t21-,22-,27?/m1/s1/i15D,17D,18D,19D/t15?,17?,21-,22-,27?
• InChI Key： GZIFEOYASATJEH-MHTDXHEMSA-N
• SMILES： C1(C)(CCC[C@H](C)CCC[C@H](C)CCCC(C)C)OC2=C(C([2H])=C(O)C([2H])=C2C)C([2H])C1[2H]

Additional information on (2RS,4R,8R)-δ-Tocopherol-d4(Mixture of Diastereomers)

Introduction to (2RS,4R,8R)-δ-Tocopherol-d4 (Mixture of Diastereomers) and Its Applications in Modern Research

The compound with the CAS number 1292815-80-5, specifically (2RS,4R,8R)-δ-Tocopherol-d4 (Mixture of Diastereomers), represents a significant advancement in the field of chemically labeled lipids. This isotope-labeled derivative of vitamin E, a well-known antioxidant, has garnered considerable attention due to its unique structural configuration and its applications in biochemical and pharmaceutical research. The (2RS,4R,8R)-δ-Tocopherol-d4 form is particularly valuable because it incorporates deuterium atoms at specific positions, allowing researchers to trace metabolic pathways and interactions with high precision.

The δ-tocopherol isomer is one of the less common forms of vitamin E, distinguished by its specific stereochemistry. The (2RS,4R,8R)-configuration ensures that the molecule maintains a high degree of biological activity while being distinguishable from other forms through nuclear magnetic resonance (NMR) spectroscopy. This feature makes it an ideal candidate for studies involving mechanistic investigations and structural elucidation. The use of deuterium-labeled compounds, such as (2RS,4R,8R)-δ-Tocopherol-d4, provides a means to monitor reactions and degradation processes without interference from natural isotopes.

In recent years, the demand for high-purity labeled compounds has surged due to their utility in metabolomics and proteomics studies. The Mixture of Diastereomers aspect of this product indicates that it contains a blend of stereoisomers that share the same connectivity but differ in spatial arrangement. This mixture can be particularly useful in studying enzyme selectivity and binding affinities, as different diastereomers may exhibit varying interactions with biological targets. Such studies are crucial for understanding drug-drug interactions and for the development of novel therapeutic agents.

One of the most compelling applications of (2RS,4R,8R)-δ-Tocopherol-d4 lies in its role as an internal standard in mass spectrometry (MS) analyses. The incorporation of deuterium atoms enhances the sensitivity and specificity of MS detection, allowing researchers to quantify trace amounts of vitamin E derivatives in complex biological matrices. This has opened new avenues in nutritional science and clinical research, where precise measurement of vitamin E metabolites is essential for understanding their physiological roles.

Moreover, the δ-tocopherol form has been linked to several cutting-edge research areas. For instance, studies have explored its potential role in neuroprotection and anti-inflammatory responses. The unique stereochemistry of (2RS,4R,8R)-δ-Tocopherol-d4 may confer distinct biological properties compared to other vitamin E isomers. Researchers are investigating how this isomer interacts with cellular membranes and antioxidant enzymes, which could provide insights into its therapeutic potential.

The development of labeled compounds like (2RS,4R,8R)-δ-Tocopherol-d4 also aligns with the growing trend toward green chemistry and sustainable research practices. By using deuterium-labeled analogs instead of heavier isotopes such as tritium or carbon-14, scientists can reduce radiation exposure and environmental impact while maintaining high analytical accuracy. This approach is particularly important in large-scale screening programs where numerous samples need to be analyzed efficiently.

Another exciting application is in the field of synthetic chemistry. The diastereomeric mixture can serve as a starting material for derivatization reactions, enabling the synthesis of novel vitamin E analogs with tailored properties. These derivatives may exhibit enhanced bioavailability or improved stability under physiological conditions. Such advancements are critical for designing next-generation supplements and nutraceuticals that can address specific health needs more effectively.

The precision offered by (2RS,4R,8R)-δ-Tocopherol-d4 also makes it a valuable tool in pharmacokinetic studies. By tracking deuterium-labeled vitamin E metabolites over time, researchers can gain insights into absorption, distribution, metabolism, and excretion (ADME) profiles. This information is vital for optimizing drug formulations and dosing regimens. Additionally, the compound’s utility extends to toxicological assessments where it can help identify potential side effects associated with vitamin E supplementation.

In conclusion,(2RS,4R，8R）-δ-Tocopherol-d4 (Mixture of Diastereomers) represents a sophisticated tool for modern biochemical research。 Its unique combination of stereochemistry and isotopic labeling opens up numerous possibilities for investigating vitamin E’s role in health and disease。 As our understanding of lipid metabolism evolves， compounds like this will continue to play a pivotal role in advancing both fundamental science and applied research。